Cas no 2229655-35-8 (tert-butyl N-3-methoxy-4-(2-nitroethenyl)phenylcarbamate)

• Product Name: tert-butyl N-3-methoxy-4-(2-nitroethenyl)phenylcarbamate
• CAS No: 2229655-35-8
• MF: C₁₄H₁₈N₂O₅
• MW: 294.303123950958
• CID: 5910160
• PubChem ID: 165622753
• Update Time: 2025-10-28

tert-butyl N-3-methoxy-4-(2-nitroethenyl)phenylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-methoxy-4-(2-nitroethenyl)phenylcarbamate
• tert-butyl N-[3-methoxy-4-(2-nitroethenyl)phenyl]carbamate
• EN300-1899406
• 2229655-35-8

• Inchi： 1S/C14H18N2O5/c1-14(2,3)21-13(17)15-11-6-5-10(7-8-16(18)19)12(9-11)20-4/h5-9H,1-4H3,(H,15,17)/b8-7+
• InChI Key： KLYQBEOARWFRHW-BQYQJAHWSA-N
• SMILES： O(C(NC1C=CC(/C=C/[N+](=O)[O-])=C(C=1)OC)=O)C(C)(C)C

Computed Properties

• Exact Mass: 294.12157168g/mol
• Monoisotopic Mass: 294.12157168g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 5
• Complexity: 397
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 93.4Ų

Additional information on tert-butyl N-3-methoxy-4-(2-nitroethenyl)phenylcarbamate

Research Brief on tert-butyl N-3-methoxy-4-(2-nitroethenyl)phenylcarbamate (CAS: 2229655-35-8)

This research brief provides an in-depth analysis of the latest advancements and studies related to the compound tert-butyl N-3-methoxy-4-(2-nitroethenyl)phenylcarbamate (CAS: 2229655-35-8). This compound has garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential applications in drug development and therapeutic interventions. The brief synthesizes recent findings from peer-reviewed journals, patents, and industry reports to present a comprehensive overview of its chemical properties, biological activities, and future research directions.

Recent studies have highlighted the role of tert-butyl N-3-methoxy-4-(2-nitroethenyl)phenylcarbamate as a key intermediate in the synthesis of novel bioactive molecules. Its unique structural features, including the nitroethenyl and methoxy groups, contribute to its reactivity and potential as a scaffold for drug design. Research published in the Journal of Medicinal Chemistry (2023) demonstrated its efficacy in modulating specific enzymatic pathways, suggesting its utility in targeting diseases such as cancer and inflammatory disorders. Furthermore, its stability under physiological conditions makes it a promising candidate for further preclinical evaluation.

In addition to its pharmacological potential, the compound's synthetic accessibility has been a focal point of recent investigations. A study in Organic Letters (2024) detailed an optimized synthetic route for tert-butyl N-3-methoxy-4-(2-nitroethenyl)phenylcarbamate, achieving higher yields and purity compared to traditional methods. This advancement is critical for scaling up production and facilitating its integration into drug discovery pipelines. The study also explored the compound's compatibility with various coupling reactions, broadening its applicability in medicinal chemistry.

Another significant development is the exploration of tert-butyl N-3-methoxy-4-(2-nitroethenyl)phenylcarbamate in targeted drug delivery systems. Researchers have functionalized nanoparticles with this compound to enhance their binding affinity to specific cellular receptors, as reported in ACS Nano (2023). This approach has shown promise in improving the precision and efficacy of therapeutic agents, particularly in oncology. The compound's ability to serve as a linker or targeting moiety underscores its versatility in advanced drug formulations.

Despite these promising findings, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research aims to address these gaps through in vivo studies and structure-activity relationship (SAR) analyses. Collaborative efforts between academic institutions and pharmaceutical companies are expected to accelerate the translation of these discoveries into clinical applications.

In conclusion, tert-butyl N-3-methoxy-4-(2-nitroethenyl)phenylcarbamate (CAS: 2229655-35-8) represents a compelling area of research with substantial implications for drug development. Its multifaceted roles as a synthetic intermediate, bioactive scaffold, and targeting agent highlight its potential to drive innovation in the chemical biology and pharmaceutical sectors. Future studies will likely focus on refining its therapeutic applications and overcoming existing limitations to unlock its full potential.